Cas no 847385-98-2 (methyl 2-3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)

• Product Name: methyl 2-3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate
• CAS No: 847385-98-2
• MF: C₁₅H₁₅N₅O₄
• MW: 329.310702562332
• CID: 6403792
• PubChem ID: 20869721
• Update Time: 2025-10-31

methyl 2-3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate
• AKOS001825902
• AKOS022040503
• SMR000562984
• HMS2854A09
• SR-01000133283
• MLS001199326
• F0656-1046
• 847385-98-2
• CHEMBL1550539
• methyl 2-[3-(3-methoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]propanoate
• methyl 2-[3-(3-methoxyphenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]propanoate
• methyl 2-[3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]propanoate
• methyl 2-(3-(3-methoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)propanoate
• MFCD04471203
• SR-01000133283-1
• CCG-30541
• methyl 2-(3-(3-methoxyphenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)propanoate
• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetic acid, 3,7-dihydro-3-(3-methoxyphenyl)-α-methyl-7-oxo-, methyl ester

• Inchi： 1S/C15H15N5O4/c1-9(15(22)24-3)19-8-16-13-12(14(19)21)17-18-20(13)10-5-4-6-11(7-10)23-2/h4-9H,1-3H3
• InChI Key： KNIWCJAMFQCWIX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N1C=NC2N(C3=CC=CC(OC)=C3)N=NC=2C1=O)C

Computed Properties

• Exact Mass: 329.11240398g/mol
• Monoisotopic Mass: 329.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 551.7±60.0 °C(Predicted)
• pka: -3.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate

Methyl 2-(3-(3-Methoxyphenyl)-7-Oxo-3H,6H,7H-1,2,3-Triazolo[4,5-d]Pyrimidin-6-Yl)Propanoate: A Comprehensive Overview

The compound Methyl 2-(3-(3-Methoxyphenyl)-7-Oxo-3H,6H,7H-1,2,3-Triazolo[4,5-d]Pyrimidin-6-Yl)Propanoate, identified by the CAS number 847385-98-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and synthetic versatility. The presence of the methoxyphenyl group and the methyl ester moiety further enhances its functional diversity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. For instance, researchers have explored their potential as kinase inhibitors due to their ability to bind to ATP-binding pockets in protein kinases. The 7-Oxo functionality in this compound is particularly interesting as it can act as a hydrogen bond donor or acceptor, influencing its bioavailability and pharmacokinetic properties. Additionally, the triazole ring system is known for its stability and reactivity in various chemical transformations.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolopyrimidine core followed by functionalization with the methoxyphenyl and methyl ester groups. Advanced synthetic techniques such as click chemistry and microwave-assisted synthesis have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In terms of biological activity, this compound has shown promise in preliminary assays targeting cancer cells. The methoxyphenyl group contributes to its lipophilicity, which is crucial for cellular uptake and bioavailability. Furthermore, the methyl ester moiety can be readily modified to explore its effects on pharmacokinetics and toxicity profiles. Recent research has also focused on evaluating its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while 1H NMR and 13C NMR spectra have elucidated the detailed connectivity of atoms within the molecule. These analyses are critical for ensuring the accuracy of synthetic procedures and for understanding the relationship between structure and function.

Looking ahead, this compound represents a valuable starting material for further exploration in medicinal chemistry. Its modular structure allows for easy substitution at various positions to tailor its properties for specific therapeutic applications. For example, replacing the methoxy group with other electron-donating or withdrawing substituents could significantly alter its biological activity. Moreover, exploring its potential as a building block in combinatorial chemistry libraries could accelerate drug discovery efforts.

In conclusion, Methyl 2-(3-(3-Methoxyphenyl)-7-Oxo-3H,6H,7H-1,2,3-Triazolo[4,5-d]Pyrimidin-6-Yl)Propanoate is a fascinating molecule with rich structural features and promising biological profiles. Its synthesis has been refined using cutting-edge methodologies, while its applications span across multiple areas of chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands out as a key player in contemporary organic chemistry.